Cas no 86457-85-4 (5H-Tetrazole, 5-diazo-)
5H-Tetrazole, 5-diazo- structure
Product Name:5H-Tetrazole, 5-diazo-
5H-Tetrazole, 5-diazo- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Tetrazole, 5-diazo-
- 5-diazotetrazole
- DTXSID20524773
- diazotetrazole
- 5-Diazo-5H-tetrazole
- 86457-85-4
-
- Inchi： 1S/CN6/c2-3-1-4-6-7-5-1
- InChI Key： CCIGNVHJZFBDPI-UHFFFAOYSA-N
- SMILES： N1C(=[N+]=[N-])N=NN=1
Computed Properties
- Exact Mass: 96.01844403g/mol
- Monoisotopic Mass: 96.01844403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 51.4Ų
5H-Tetrazole, 5-diazo- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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